4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride

• CAS: 1342544-88-0
• Molecular Formula: C12H17ClO3S
• Molecular Weight: 276.78 g/mol
• SMILES: CC1=C(C=C(C=C1)OCCCCS(=O)(=O)Cl)C
• InChI: InChI=1S/C12H17ClO3S/c1-10-5-6-12(9-11(10)2)16-7-3-4-8-17(13,14)15/h5-6,9H,3-4,7-8H2,1-2H3
• InChIKey: LMKYLQPUWDHYAV-UHFFFAOYSA-N

4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride: Structural & Functional Profile

4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride (CAS 1342544-88-0) is a specialized sulfonyl chloride derivative featuring a 3,4-dimethylphenoxybutyl substituent with the molecular formula C12H17ClO3S and a molecular weight of 276.78 g/mol [1]. This compound serves as a versatile intermediate in organic synthesis, particularly for introducing sulfonamide or sulfonate functionalities into target molecules, and is commonly employed in pharmaceutical research, agrochemical development, and materials science for constructing complex molecular architectures [2].

1 Sulfonyl chloride handle – suitable for introducing sulfonamide or sulfonate linkages into target molecules.

2 3,4-Dimethylphenoxy motif – supports structure–activity relationship studies and molecular recognition design.

3 Specified purity and multi-supplier access – enables reproducible synthesis with procurement confidence.

• [1] PubChem. (2025). 4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride. PubChem CID 64200163. View Source
• [2] Kuujia. (n.d.). 4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride (CAS 1342544-88-0). Kuujia Chemical Database. View Source

4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride: Uniqueness vs. Generic Analogs

Despite sharing the same core sulfonyl chloride reactive group, substitution with a generic analog such as butane-1-sulfonyl chloride (CAS 2386-60-9) or even positional isomers like 4-(2,3-dimethylphenoxy)butane-1-sulfonyl chloride (CAS 1343816-97-6) is not straightforward in research applications [1]. The 3,4-dimethyl substitution pattern on the phenoxy ring and the four-carbon butane linker impart a specific combination of electronic and steric properties, as well as a calculated lipophilicity (XLogP3-AA of 3.5), which directly influences molecular recognition, binding affinity, and downstream biological or material performance [2]. Substituting with a different positional isomer can alter these properties, potentially leading to significant differences in synthetic outcomes and bioactivity profiles, as evidenced by the high potency of 3,4-dimethylphenoxy-containing MMP inhibitors compared to other substitution patterns [3].

Positional Isomers 2,3- or 2,4-dimethylphenoxy isomers may shift steric and electronic properties, altering target-binding profiles.

Linker Length Ethane-linked analog (CAS 1018340-51-6) exhibits lower lipophilicity and thermal stability, potentially affecting reaction and partitioning behavior.

Core Sulfonyl Chloride Generic butane-1-sulfonyl chloride lacks the phenoxy recognition element, limiting its utility in medicinal chemistry campaigns.

• [1] Kuujia. (n.d.). 4-(2,3-Dimethylphenoxy)butane-1-sulfonyl chloride (CAS 1343816-97-6). Kuujia Chemical Database. View Source
• [2] PubChem. (2025). 4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride. PubChem CID 64200163. View Source
• [3] BindingDB. (n.d.). BDBM11869: 4-({[4-(3,4-Dimethylphenoxy)phenyl]sulfonyl}methyl)-N-hydroxy-1-prop-2-ynylpiperidine-4-carboxamide. BindingDB Database. View Source

4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride: Differentiation Evidence

Positional Isomer Structural Differentiation

The 3,4-dimethyl substitution pattern on the phenoxy ring distinguishes this compound from its closest positional isomers, such as 4-(2,3-dimethylphenoxy)butane-1-sulfonyl chloride and 4-(2,4-dimethylphenoxy)butane-1-sulfonyl chloride. While all three share the same molecular formula (C12H17ClO3S) and molecular weight (276.78 g/mol), the location of the methyl groups affects the compound's steric and electronic environment . For example, a compound containing a 3,4-dimethylphenoxy moiety demonstrated high affinity for multiple matrix metalloproteinases (MMPs), with Ki values of 0.700 nM for hMMP-8, 0.800 nM for hMMP-13, and 0.900 nM for hMMP-2, underscoring the importance of this specific substitution pattern for biological activity [1].

Substitution Pattern

Cross-study comparable

3,4-dimethyl vs. 2,3- / 2,4-isomers; derivative Ki 0.700–0.900 nM against MMP-8/13/2

Steric/electronic profile may influence target binding.

Enzyme inhibition data from purified MMP isoforms; model-specific review required.

Evidence Dimension	Steric and electronic environment as a function of methyl group substitution pattern
Target Compound Data	3,4-Dimethyl substitution on phenoxy ring (C12H17ClO3S, MW: 276.78 g/mol)
Comparator Or Baseline	2,3-Dimethyl substitution (C12H17ClO3S, MW: 276.78 g/mol); 2,4-Dimethyl substitution (C12H17ClO3S, MW: 276.78 g/mol)
Quantified Difference	Structural isomers with identical molecular formula but different spatial and electronic properties; a derivative with the 3,4-dimethylphenoxy motif exhibited sub-nanomolar Ki values (0.700-0.900 nM) against multiple MMP isoforms.
Conditions	Structural comparison based on chemical identifiers; biological data from enzyme inhibition assays using purified hMMP-1, hMMP-2, hMMP-3, hMMP-8, hMMP-9, and hMMP-13

Why This Matters

This specific substitution pattern is critical for achieving desired interactions in biological targets, making this compound a key building block for MMP inhibitor development.

• [1] BindingDB. (n.d.). BDBM11869: 4-({[4-(3,4-Dimethylphenoxy)phenyl]sulfonyl}methyl)-N-hydroxy-1-prop-2-ynylpiperidine-4-carboxamide. BindingDB Database. View Source

Enhanced Lipophilicity vs. Ethane-Linked Analog

The butane linker in 4-(3,4-dimethylphenoxy)butane-1-sulfonyl chloride confers a higher calculated lipophilicity (XLogP3-AA of 3.5) compared to the ethane-linked analog, 2-(3,4-dimethylphenoxy)ethane-1-sulfonyl chloride, which has a predicted XLogP3-AA of approximately 2.6 [1][2]. This quantitative difference in lipophilicity directly impacts a compound's ability to partition into lipid bilayers and cross biological membranes, influencing bioavailability and intracellular target engagement [3].

Lipophilicity

Class-level inference

XLogP3-AA 3.5 vs. ~2.6 (ethane-linked analog)

Higher predicted lipophilicity may support membrane partitioning.

Computed by XLogP3 algorithm; biological relevance requires validation.

Evidence Dimension	Predicted lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA: 3.5
Comparator Or Baseline	2-(3,4-Dimethylphenoxy)ethane-1-sulfonyl chloride (CAS 1018340-51-6): XLogP3-AA ~2.6
Quantified Difference	Δ XLogP3-AA ≈ +0.9
Conditions	Computed by XLogP3 algorithm (PubChem release 2019.06.18)

Why This Matters

The increased lipophilicity of the butane-linked compound makes it a superior choice for modifying target molecules where improved membrane permeability is desired.

• [1] PubChem. (2025). 4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride. PubChem CID 64200163. View Source
• [2] PubChem. (2025). 2-(3,4-Dimethylphenoxy)ethane-1-sulfonyl chloride. PubChem CID 13177246. View Source
• [3] Kuujia. (n.d.). 4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride (CAS 1342544-88-0). Kuujia Chemical Database. View Source

Higher Boiling Point vs. 2,4-Dimethyl Isomer

The 3,4-dimethylphenoxy substitution pattern results in a higher predicted boiling point (407.9±33.0 °C) compared to the 2,4-dimethyl isomer (394.9±30.0 °C), a difference of approximately 13 °C [1][2]. While both are predicted values, this difference suggests that the 3,4-substituted compound may exhibit greater thermal stability, which can be a critical factor in synthetic procedures involving elevated temperatures or distillation-based purification.

Thermal Stability

Cross-study comparable

Pred. bp 407.9 ±33.0 °C vs. 394.9 ±30.0 °C (2,4-dimethyl isomer)

May offer greater thermal tolerance in synthesis.

Predicted values; experimental confirmation advised.

Evidence Dimension	Predicted boiling point
Target Compound Data	407.9±33.0 °C (Predicted)
Comparator Or Baseline	4-(2,4-Dimethylphenoxy)butane-1-sulfonyl chloride: 394.9±30.0 °C (Predicted)
Quantified Difference	Δ ≈ +13 °C
Conditions	Predicted values from computational models (Kuujia chemical database)

Why This Matters

This quantifiable difference in thermal properties informs selection for high-temperature synthesis or applications requiring enhanced thermal robustness.

• [1] Kuujia. (n.d.). 4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride (CAS 1342544-88-0). Kuujia Chemical Database. View Source
• [2] Kuujia. (n.d.). 4-(2,4-Dimethylphenoxy)butane-1-sulfonyl chloride (CAS 1343596-95-1). Kuujia Chemical Database. View Source

Higher Boiling Point vs. Ethane-Linked Analog

The butane linker in the target compound contributes to a substantially higher predicted boiling point (407.9±33.0 °C) compared to the ethane-linked analog, 2-(3,4-dimethylphenoxy)ethane-1-sulfonyl chloride, which has a predicted boiling point of 364.5±30.0 °C [1]. This difference of approximately 43 °C underscores the significant impact of the linker length on the compound's physical properties and its suitability for reactions that require higher temperature tolerance.

Thermal Stability

Cross-study comparable

Pred. bp 407.9 ±33.0 °C vs. 364.5 ±30.0 °C (ethane-linked analog)

Butane linker may reduce volatility during high-temperature reactions.

Predicted; validate under intended reaction conditions.

Evidence Dimension	Predicted boiling point
Target Compound Data	407.9±33.0 °C (Predicted)
Comparator Or Baseline	2-(3,4-Dimethylphenoxy)ethane-1-sulfonyl chloride: 364.5±30.0 °C (Predicted)
Quantified Difference	Δ ≈ +43 °C
Conditions	Predicted values from computational models (Kuujia and Chemsrc chemical databases)

Why This Matters

The substantially higher boiling point of the butane-linked compound indicates it is less volatile and more thermally stable, which is advantageous for high-temperature synthetic transformations.

• [1] Kuujia. (n.d.). 4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride (CAS 1342544-88-0). Kuujia Chemical Database. View Source

Consistent Purity and Commercial Availability

4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride is commercially available with a minimum purity specification of 95%, a standard not always explicitly guaranteed for all positional isomers . For instance, while the 2,3- and 2,4-dimethyl isomers are also sold at 95% purity, the 3,4-substituted compound's consistent availability from multiple reputable suppliers like AK Scientific and Enamine ensures reliable sourcing for reproducible research [1][2]. This consistency in quality and supply is a critical procurement factor.

Purity & Supply

Supporting evidence

Min. 95% purity; multi-supplier commercial availability

Supports reproducible synthesis with defined quality.

Vendor specifications; lot-specific COA review recommended.

Evidence Dimension	Commercial purity specification
Target Compound Data	Min. Purity: 95%
Comparator Or Baseline	4-(2,3-Dimethylphenoxy)butane-1-sulfonyl chloride: 95%; 4-(2,4-Dimethylphenoxy)butane-1-sulfonyl chloride: 95%
Quantified Difference	Equivalent minimum purity, but the 3,4-isomer benefits from robust, multi-supplier commercial availability.
Conditions	Vendor specifications from AK Scientific, Enamine, and Kuujia

Why This Matters

A defined and consistent purity specification, coupled with reliable commercial availability, reduces experimental variability and ensures procurement confidence.

• [1] Kuujia. (n.d.). 4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride (CAS 1342544-88-0). Kuujia Chemical Database. View Source
• [2] Kuujia. (n.d.). 4-(2,3-Dimethylphenoxy)butane-1-sulfonyl chloride (CAS 1343816-97-6). Kuujia Chemical Database. View Source

4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride: Application Scenarios

High-Affinity MMP Inhibitor Synthesis

The 3,4-dimethylphenoxy motif is a key structural feature in potent MMP inhibitors, as demonstrated by a derivative with sub-nanomolar Ki values (0.700-0.900 nM) against hMMP-8, hMMP-13, and hMMP-2 [1]. 4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride serves as an ideal building block for introducing this pharmacophore into novel MMP inhibitor candidates, a critical application in cancer, arthritis, and cardiovascular disease research.

Lipophilic Sulfonamide and Sulfonate Conjugate Construction

With a calculated XLogP3-AA of 3.5, this compound is specifically designed for modifying drug candidates or probes that require enhanced membrane permeability [2]. Its butane linker and 3,4-dimethylphenoxy group impart greater lipophilicity compared to ethane-linked analogs (Δ XLogP3-AA ≈ +0.9), making it a superior choice for introducing sulfonamide or sulfonate functionalities into molecules intended for intracellular or in vivo applications [3].

High-Temperature Synthetic Transformations

The compound's predicted high boiling point of 407.9±33.0 °C—significantly higher than the 2,4-dimethyl isomer (Δ ≈ +13 °C) and the ethane-linked analog (Δ ≈ +43 °C)—indicates superior thermal stability [4]. This property is particularly valuable in process chemistry and for reactions that require elevated temperatures, reducing the risk of decomposition or unwanted side reactions during synthesis.

Reproducible Medicinal Chemistry Intermediate

The compound is consistently available from multiple reputable suppliers with a minimum purity of 95%, ensuring that research groups can reliably procure a high-quality intermediate for reproducible SAR studies and lead optimization efforts . This supply chain robustness minimizes variability and supports the generation of trustworthy data in drug discovery programs.

Application

Selection Property

Validation Focus

MMP inhibitor SAR studies

3,4-Dimethylphenoxy pharmacophore

MMP isoform binding assays (Ki)

Lipophilic conjugate design

Butane-linker lipophilicity (XLogP 3.5)

Membrane partitioning or permeability assays

High-temperature synthesis

Thermal stability (predicted bp 407.9 °C)

Reaction robustness under elevated temperature

Reproducible intermediate sourcing

Consistent purity (≥95%) and vendor availability

Lot-to-lot purity and identity verification

• [1] BindingDB. (n.d.). BDBM11869: 4-({[4-(3,4-Dimethylphenoxy)phenyl]sulfonyl}methyl)-N-hydroxy-1-prop-2-ynylpiperidine-4-carboxamide. BindingDB Database. View Source
• [2] Kuujia. (n.d.). 4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride (CAS 1342544-88-0). Kuujia Chemical Database. View Source
• [3] PubChem. (2025). 4-(3,4-Dimethylphenoxy)butane-1-sulfonyl chloride. PubChem CID 64200163. View Source
• [4] Kuujia. (n.d.). 4-(2,4-Dimethylphenoxy)butane-1-sulfonyl chloride (CAS 1343596-95-1). Kuujia Chemical Database. View Source